Cas no 34956-29-1 (2-(3-Formylphenyl)acetic acid)

2-(3-Formylphenyl)acetic acid Properties

Names and Identifiers

• 2-(3-Formylphenyl)acetic acid
• 3-formylBenzeneacetic acid
• (3-ForMyl-phenyl)-acetic acid
• AK148333
• (3-formylphenyl)acetic acid
• 3-formylphenylacetic acid
• IQAJOXWTCPIEQQ-UHFFFAOYSA-N
• FCH1217927
• AX8285688
• +Expand

• MDL： MFCD20638515
• InChIKey： IQAJOXWTCPIEQQ-UHFFFAOYSA-N
• Inchi： 1S/C9H8O3/c10-6-8-3-1-2-7(4-8)5-9(11)12/h1-4,6H,5H2,(H,11,12)
• SMILES： O([H])C(C([H])([H])C1C([H])=C([H])C([H])=C(C([H])=O)C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 12
• Complexity: 177
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4